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Compound of Interest

Compound Name:
4-(Bromomethyl)-2,2-dimethyl-1,3-

dioxolane

Cat. No.: B1329952 Get Quote

An In-depth Technical Guide to 4-(Bromomethyl)-2,2-dimethyl-1,3-dioxolane

Introduction
4-(Bromomethyl)-2,2-dimethyl-1,3-dioxolane is a versatile synthetic intermediate, widely

utilized in organic chemistry, particularly in the synthesis of pharmaceuticals and other complex

organic molecules. Its structure incorporates a protected diol in the form of a dimethyl-

substituted dioxolane ring, along with a reactive bromomethyl group. This unique combination

allows for the introduction of a protected glycerol moiety into various molecular scaffolds. This

guide provides a comprehensive overview of its chemical properties, synthesis, applications in

drug development, and safety and handling protocols.

Chemical and Physical Properties
The fundamental chemical and physical properties of 4-(Bromomethyl)-2,2-dimethyl-1,3-
dioxolane are summarized in the table below. These properties are crucial for its handling,

storage, and application in chemical reactions.
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Property Value

IUPAC Name 4-(bromomethyl)-2,2-dimethyl-1,3-dioxolane[1]

Molecular Formula C6H11BrO2[1]

Molecular Weight 195.05 g/mol [1]

Appearance Colorless liquid

Boiling Point 80 - 82 °C @ 27 mmHg[2]

Density 1.610 g/cm³[2]

CAS Number 36236-76-7[1]

SMILES CC1(OCC(O1)CBr)C[1]

Synthesis and Experimental Protocols
The synthesis of 4-(Bromomethyl)-2,2-dimethyl-1,3-dioxolane is typically achieved through

the acetalization of 3-bromo-1,2-propanediol with acetone. This reaction protects the diol

functionality, allowing for selective reactions at the bromomethyl group.

General Synthesis Pathway

3-Bromo-1,2-propanediol

4-(Bromomethyl)-2,2-dimethyl-1,3-dioxolaneAcetone

Acid Catalyst
(e.g., p-TsOH)
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Caption: General synthesis of 4-(Bromomethyl)-2,2-dimethyl-1,3-dioxolane.

Detailed Experimental Protocol
A common method for the synthesis of 4-(Bromomethyl)-2,2-dimethyl-1,3-dioxolane involves

the reaction of 3-bromo-1,2-propanediol with acetone in the presence of an acid catalyst, with

continuous removal of water to drive the equilibrium towards the product.

Materials:

3-Bromo-1,2-propanediol

Acetone (anhydrous)

Anhydrous magnesium sulfate[3] or p-toluenesulfonic acid monohydrate

Dichloromethane (as solvent)

Saturated aqueous sodium bicarbonate solution

Anhydrous potassium carbonate

Procedure:

To a solution of 3-bromo-1,2-propanediol in dichloromethane, add a catalytic amount of p-

toluenesulfonic acid monohydrate.

Add an excess of acetone to the mixture.

The reaction mixture is stirred at room temperature for several hours and can be monitored

by Thin Layer Chromatography (TLC).

Upon completion, the reaction is quenched by the addition of a saturated aqueous sodium

bicarbonate solution.

The organic layer is separated, washed with brine, and dried over anhydrous potassium

carbonate.

The solvent is removed under reduced pressure using a rotary evaporator.
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The crude product is then purified by vacuum distillation to yield 4-(Bromomethyl)-2,2-
dimethyl-1,3-dioxolane as a colorless liquid.[3][4]

Applications in Drug Development
The 1,3-dioxolane moiety is a key structural feature in several pharmaceutical compounds and

serves as a versatile building block in medicinal chemistry.

Chiral Intermediate: The chiral center at the 4-position of the dioxolane ring makes it a

valuable precursor for the enantioselective synthesis of various drug molecules. For

instance, related dioxolane aldehydes are key intermediates in the synthesis of the anti-

tumor drug gemcitabine.[5]

Protecting Group: The 2,2-dimethyl-1,3-dioxolane group is a stable protecting group for 1,2-

diols, which is resistant to a wide range of reaction conditions, particularly basic, reductive,

and oxidative conditions.[6] It can be readily removed under acidic conditions.

Modulators of Multidrug Resistance: Derivatives of 1,3-dioxolane have been synthesized and

investigated as potential modulators to overcome multidrug resistance (MDR) in cancer

chemotherapy.[7] These compounds can interact with P-glycoprotein (P-gp), a key protein

responsible for MDR.[7]

Synthesis of Bioactive Molecules: The reactive bromomethyl group allows for the facile

introduction of the protected glycerol backbone into various molecules. This has been utilized

in the synthesis of enantiomerically pure bis(2,2-dimethyl-1,3-

dioxolanylmethyl)chalcogenides and dichalcogenides, which have shown potential

antioxidant activity.[8]

Illustrative Reaction Scheme in Drug Synthesis

4-(Bromomethyl)-2,2-dimethyl-1,3-dioxolane

Dioxolane-substituted
Intermediate

SN2 Reaction

Nucleophile (Nu-)

Acidic
Deprotection

Final Drug
Scaffold
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Caption: Role of 4-(Bromomethyl)-2,2-dimethyl-1,3-dioxolane in synthesis.

Safety and Handling
4-(Bromomethyl)-2,2-dimethyl-1,3-dioxolane is a hazardous chemical and must be handled

with appropriate safety precautions. The GHS hazard classifications and corresponding

precautionary statements are summarized below.

Hazard Class GHS Classification

Flammability H227: Combustible liquid[1]

Skin Corrosion/Irritation H315: Causes skin irritation[1]

Serious Eye Damage/Irritation H318: Causes serious eye damage[1]

Respiratory/Skin Sensitization H317: May cause an allergic skin reaction[1]

Specific Target Organ Toxicity H335: May cause respiratory irritation[1]

Handling and Storage Recommendations
Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, and

eye/face protection.[9]

Ventilation: Use only outdoors or in a well-ventilated area.[10]

Storage: Store in a well-ventilated place. Keep the container tightly closed and in a dry, cool

place.[10][11] Keep away from heat, sparks, and open flames.[10][11]

Incompatible Materials: Avoid contact with strong oxidizing agents, acids, and bases.[2][11]

First Aid: In case of contact with eyes, rinse immediately with plenty of water for at least 15

minutes.[11] If on skin, wash off immediately with soap and plenty of water.[2] If inhaled,

remove to fresh air.[11] If swallowed, do NOT induce vomiting and seek immediate medical

assistance.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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